Cas no 1461713-64-3 (2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride)

• Product Name: 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride
• CAS No: 1461713-64-3
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• CID: 4601162
• PubChem ID: 75480570
• Update Time: 2025-05-28

2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride

• Inchi： 1S/C5H6N2O2S.ClH/c6-1-4-7-3(2-10-4)5(8)9;/h2H,1,6H2,(H,8,9);1H
• InChI Key： HEMBHCTVNQHUPY-UHFFFAOYSA-N
• SMILES： C(C1=CSC(CN)=N1)(=O)O.Cl

Additional information on 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride

Recent Advances in the Study of 2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid Dihydrochloride (CAS: 1461713-64-3)

2-(Aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride (CAS: 1461713-64-3) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride is its use as a precursor in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be efficiently functionalized to produce a series of thiazole-based analogs with enhanced antimicrobial activity against multidrug-resistant bacterial strains. The researchers employed a combination of computational modeling and in vitro assays to identify the most promising candidates, with several derivatives exhibiting potent inhibitory effects against Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial potential, 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride has also been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to modulate the activity of specific kinase pathways, leading to the induction of apoptosis in various cancer cell lines, including breast and lung cancer.

Another notable application of 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride is its role in the development of radiopharmaceuticals. A research team at the University of California, San Francisco (UCSF) recently utilized this compound as a chelating agent for the incorporation of radioactive isotopes, such as gallium-68, into targeted imaging probes. The resulting probes demonstrated high specificity and stability in preclinical models, suggesting their potential use in positron emission tomography (PET) imaging for the detection of tumors and inflammatory diseases.

Despite these promising findings, challenges remain in the optimization of 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Nevertheless, the compound's versatility and broad range of biological activities make it a valuable tool for researchers in the field of chemical biology and drug discovery.

In conclusion, 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride (CAS: 1461713-64-3) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have underscored its potential in antimicrobial, anticancer, and diagnostic applications, paving the way for future research and clinical translation. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.